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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cadmium iodide
(CdI₂) as a scintillator material in medical imaging. The following sections detail its properties,

crystal growth protocols, and characterization methods, offering valuable insights for

researchers and professionals in the field.

Introduction to Cadmium Iodide as a Scintillator
Cadmium iodide (CdI₂) is a high-atomic-number inorganic compound that has been

investigated for its potential as a scintillator material for detecting ionizing radiation, including

gamma rays and X-rays, which are crucial in medical imaging.[1][2] Its high density and atomic

number suggest good stopping power for high-energy photons.[1] While not as commonly used

as other scintillators like NaI(Tl) or LSO, research into CdI₂ and its doped variants, such as

CdI₂:Pb, continues to explore its unique properties. Doping CdI₂ with activators like lead (Pb)

has been shown to enhance its light output, making it a more efficient scintillator.[2]

Performance Characteristics of Cadmium Iodide
Scintillators
Quantitative performance metrics are essential for evaluating and comparing scintillator

materials. The following table summarizes the known properties of undoped and doped

cadmium iodide and compares them with commonly used scintillators in medical imaging.
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Property
Undoped
CdI₂

CdI₂:Pb
NaI(Tl)
(Reference)

BGO
(Reference)

LSO(Ce)
(Reference)

**Density

(g/cm³) **
5.64[3] - 3.67[4] 7.13[5] 7.4[5]

Light Yield

(photons/Me

V)

Low Enhanced ~38,000[6] ~8,200[5] ~27,000[5]

Primary

Decay Time

(ns)

~4 - 76[7] ~10 - 250[7] ~230[4] ~300[5] ~40[5]

Energy

Resolution

(%) @ 662

keV

- - ~6.5[8] ~10-12 ~7-10

Peak

Emission

(nm)

~490 - 500[7] ~570 - 580[7] ~415 ~480 ~420

Note: Quantitative light yield and energy resolution data for CdI₂ and CdI₂:Pb are not readily

available in the literature and are noted as "Low" and "Enhanced" based on qualitative

descriptions. Further experimental validation is required to establish precise values.

Experimental Protocols
Crystal Growth of Cadmium Iodide
High-quality single crystals are paramount for optimal scintillator performance. Two common

methods for growing cadmium iodide crystals are the Bridgman-Stockbarger technique and

the solution growth method.

Protocol 1: Bridgman-Stockbarger Method for CdI₂ Crystal Growth

The Bridgman-Stockbarger method is a crystal growth technique from the melt that is well-

suited for many metal halides.[5][9][10]
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Materials and Equipment:

High-purity CdI₂ powder (and dopant if required, e.g., PbI₂)

Quartz ampoule with a conical tip

Two-zone vertical Bridgman furnace

Vacuum pumping system and sealing torch

Programmable temperature controller

Mechanism for slowly lowering the ampoule

Procedure:

Ampoule Preparation: Thoroughly clean and dry a quartz ampoule. A conical tip at the

bottom will promote single crystal nucleation.

Material Loading: Load the high-purity CdI₂ powder (and dopant, if applicable) into the

ampoule.

Evacuation and Sealing: Connect the ampoule to a vacuum system and evacuate to a

pressure of at least 10⁻⁵ torr. While under vacuum, use a torch to seal the ampoule.

Furnace Setup: Place the sealed ampoule in the upper hot zone of the two-zone Bridgman

furnace.

Melting: Heat the upper zone to a temperature approximately 50 °C above the melting point

of CdI₂ (387 °C). Allow the material to completely melt and homogenize for several hours.

Crystal Growth: Set the temperature of the lower (cold) zone to be about 50 °C below the

melting point. Initiate the slow lowering of the ampoule from the hot zone to the cold zone at

a rate of 1-2 mm/hour. The temperature gradient at the solid-liquid interface promotes

directional solidification.

Annealing: Once the entire ampoule has passed into the cold zone and the material has

solidified, anneal the crystal by slowly cooling the entire furnace to room temperature over
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24-48 hours to reduce thermal stress.

Crystal Retrieval: Carefully break the quartz ampoule to retrieve the grown CdI₂ single

crystal.

Protocol 2: Solution Growth Method for CdI₂ Single Crystals

The solution growth method is a simpler, room-temperature technique for growing single

crystals.[11]

Materials and Equipment:

High-purity CdI₂ powder

Deionized water

Glass beaker or crystallizing dish

Magnetic stirrer and stir bar (optional)

Filter paper

Procedure:

Solution Preparation: Prepare a saturated solution of cadmium iodide by dissolving an

excess of CdI₂ powder in deionized water at room temperature. For example, dissolve 15.1 g

of CdI₂ in 20 ml of water.[11]

Stirring and Dissolution: Stir the solution for several hours to ensure maximum dissolution.

Filtration: Filter the saturated solution to remove any undissolved solids.

Crystallization: Cover the beaker or crystallizing dish with a perforated lid (e.g., parafilm with

small holes) to allow for slow evaporation of the solvent.

Incubation: Place the setup in a location with a stable temperature and minimal vibrations.

[11]
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Crystal Growth: As the solvent slowly evaporates, the solution becomes supersaturated, and

single crystals will begin to nucleate and grow. This process can take several days to weeks.

Crystal Harvesting: Once crystals of the desired size have formed, carefully remove them

from the solution and dry them with filter paper.

Characterization of Cadmium Iodide Scintillators
Protocol 3: Photoluminescence Spectroscopy

Photoluminescence (PL) spectroscopy is used to determine the emission spectrum of the

scintillator.

Equipment:

Spectrofluorometer with a high-intensity excitation source (e.g., Xenon lamp)[7]

Monochromator for selecting excitation and analyzing emission wavelengths

Photomultiplier tube (PMT) or CCD detector

Sample holder for solid samples

Procedure:

Sample Preparation: Cut and polish a small piece of the grown CdI₂ crystal to have at least

one flat, optically clear surface.

Instrument Setup: Place the crystal in the sample holder of the spectrofluorometer.

Excitation: Excite the sample with a UV wavelength that is strongly absorbed by the material

(e.g., below the bandgap energy).

Emission Scan: Scan the emission monochromator over the expected range of emission for

CdI₂ (e.g., 400-700 nm) to record the photoluminescence spectrum.

Data Analysis: The resulting spectrum will show the intensity of emitted light as a function of

wavelength, revealing the peak emission wavelength.
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Protocol 4: Scintillation Decay Time Measurement

The scintillation decay time is a measure of how quickly the scintillation light is emitted after an

interaction with ionizing radiation. Time-Correlated Single Photon Counting (TCSPC) is a

common method for this measurement.[12][13][14]

Equipment:

Radioactive source (e.g., ²²Na, which provides 511 keV annihilation photons)

Two fast photomultiplier tubes (PMTs)

Constant fraction discriminators (CFDs)

Time-to-amplitude converter (TAC)

Multichannel analyzer (MCA)

The CdI₂ crystal coupled to one of the PMTs (the "start" detector)

A fast reference scintillator (e.g., BaF₂) coupled to the other PMT (the "stop" detector)

Procedure:

Setup: Arrange the radioactive source between the CdI₂ scintillator and the reference

scintillator.

Signal Processing: The signal from the reference PMT provides the "start" signal for the TAC,

and the signal from the CdI₂ PMT provides the "stop" signal.

Data Acquisition: Acquire a time spectrum with the MCA. The spectrum will represent the

distribution of time intervals between the detection of a photon in the reference scintillator

and the detection of a scintillation photon in the CdI₂ crystal.

Data Analysis: Fit the decay portion of the time spectrum with one or more exponential decay

functions to determine the decay time constants.

Protocol 5: Energy Resolution Measurement

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.uniklinikum-jena.de/photonik/en/Methods/Fluorescence+lifetime+measurements/TCSPC.html
https://www.swabianinstruments.com/knowledge/concepts/tcspc/
https://www.bhu.ac.in/Content/Syllabus/Syllabus_3006312820200514102545.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy resolution is the ability of the detector to distinguish between two gamma rays of slightly

different energies.

Equipment:

Gamma-ray sources with known energies (e.g., ¹³⁷Cs with a 662 keV peak)[15]

CdI₂ scintillator crystal coupled to a photomultiplier tube (PMT)

High voltage power supply for the PMT

Preamplifier and shaping amplifier[7]

Multichannel analyzer (MCA)[7]

Procedure:

Setup: Place the ¹³⁷Cs source at a fixed distance from the CdI₂ scintillator.

Data Acquisition: Apply the recommended high voltage to the PMT and acquire a pulse

height spectrum using the MCA. The spectrum will show a photopeak corresponding to the

662 keV gamma rays.

Data Analysis:

Determine the full width at half maximum (FWHM) of the 662 keV photopeak.

Determine the centroid position of the photopeak (E_peak).

Calculate the energy resolution (R) using the formula: R (%) = (FWHM / E_peak) * 100

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://122.physics.ucdavis.edu/sites/default/files/files/Gamma%20Spec/Guide.pdf
https://www.mirion.com/discover/knowledge-hub/articles/education/high-resolution-gamma-ray-spectroscopy-with-hpge-detectors-lab-experiments
https://www.mirion.com/discover/knowledge-hub/articles/education/high-resolution-gamma-ray-spectroscopy-with-hpge-detectors-lab-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Scintillator-Based Radiation Detection
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Caption: Signal pathway in a scintillator-based detector system.
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General Workflow for Scintillator Crystal Growth and Testing
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Caption: Workflow for scintillator crystal production and testing.
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Conclusion
Cadmium iodide presents interesting properties for consideration as a scintillator in medical

imaging, particularly when doped with activators to enhance its light output. While it is not as

established as other materials, ongoing research may yet unlock its full potential. The protocols

and data presented in these application notes provide a foundational framework for

researchers to grow, characterize, and evaluate cadmium iodide-based scintillators for next-

generation medical imaging detectors. Further systematic studies are encouraged to fully

quantify its performance and optimize its properties for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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